Cas no 6629-04-5 (N-Cyanoacetylurethane)

N-Cyanoacetylurethane is a specialized organic compound featuring both cyano and carbamate functional groups, making it a versatile intermediate in synthetic chemistry. Its reactive cyanoacetyl moiety enables efficient participation in condensation and cyclization reactions, particularly in the synthesis of heterocyclic compounds such as pyrimidines and triazines. The urethane group enhances stability, allowing for controlled reactivity under mild conditions. This compound is valued for its utility in pharmaceutical and agrochemical research, where it serves as a key building block for active ingredient development. Its balanced reactivity and structural flexibility make it a practical choice for fine chemical synthesis and tailored molecular design.

N-Cyanoacetylurethane structure

Product Name:N-Cyanoacetylurethane

CAS No:6629-04-5

MF:C₆H₈N₂O₃

MW:156.139321327209

MDL:MFCD00001937

CID:505623

PubChem ID:23112

Update Time:2025-05-22

N-Cyanoacetylurethane Chemical and Physical Properties

Names and Identifiers

- Ethyl (2-cyanoacetyl)carbamate
- Ethyl N-(2-Cyanoacetyl)Carbamate
- Carbamic acid,N-(2-cyanoacetyl)-, ethyl ester
- Ethyl N-(Cyanoacetyl)carbamate
- N-Cyanoacetylurethane
- Ethyl cyanoacetylcarbamate
- N-Carbethoxy-2-cyanoacetamide
- NSC 59709
- Cyanoacetylurethan
- Ethyl cyanacetylcarbamate
- N-Cyanoacetyl ethyl carbamate
- Carbamic acid, (cyanoacetyl)-, ethyl ester
- 7L18CT33BN
- HSOGVWWWGVFXGF-UHFFFAOYSA-N
- CARBAMIC ACID, CYANOACETYL-, ETHYL ESTER
- N-Cyanoacetylethylcarbamate
- N-Cyanourethane
- Cyanacetylurethan
- cyanoacetylurethane
- D-beta-Homoleucine
- 2-Cyanoacetylurethane
- A
- (2-Cyano-acetyl)-carbamic acid ethyl ester
- InChI=1/C6H8N2O3/c1-2-11-6(10)8-5(9)3-4-7/h2-3H2,1H3,(H,8,9,10
- ethyl (2-cyanoacetamido)formate
- NS00036008
- CCG-51498
- SB76459
- MFCD00001937
- CS-W001933
- A852609
- 11E-923
- FT-0679997
- UNII-7L18CT33BN
- Q27268488
- J-520467
- WLZ3377
- J-800347
- AKOS005069392
- SCHEMBL700167
- SR-01000640793-1
- 4-03-00-00049 (Beilstein Handbook Reference)
- EINECS 229-615-4
- EN300-95848
- NSC-59709
- ethyl(2-cyanoacetyl)carbamate
- BRN 1210605
- N-Cyanoacetylurethane, 98%
- NSC59709
- GEO-00827
- 6629-04-5
- WLN: NC1VMVO2
- AMY861
- DTXSID50216497
- Carbamic acid, N-(2-cyanoacetyl)-, ethyl ester
- J-640344
- SY011007
- N-ethoxycarbonylcyanoacetamide
- 2-Cyanoacetylcarbamic acid, ethyl ester
- N-Cyano Acetyl Urethane
- DB-073729
- MDL： MFCD00001937
- Inchi： 1S/C6H8N2O3/c1-2-11-6(10)8-5(9)3-4-7/h2-3H2,1H3,(H,8,9,10)
- InChI Key： HSOGVWWWGVFXGF-UHFFFAOYSA-N
- SMILES： O(C(NC(CC#N)=O)=O)CC
- BRN： 1210605

Computed Properties

Exact Mass: 156.05300
Monoisotopic Mass: 156.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0
Topological Polar Surface Area: 79.2

Experimental Properties

Color/Form: Yellowish flake
Density: 1.197
Melting Point: 167-169 °C (lit.)
Boiling Point: 280.35°C (rough estimate)
Flash Point: No data available
Refractive Index: 1.5010 (estimate)
PSA: 79.19000
LogP: 0.56368
Solubility: Not determined
Vapor Pressure: No data available

N-Cyanoacetylurethane Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-37/39
RTECS：EZ3480000
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
HazardClass：IRRITANT
Storage Condition：Store at room temperature

N-Cyanoacetylurethane Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Cyanoacetylurethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N134104-5g	N-Cyanoacetylurethane	6629-04-5	98%	5g	¥142.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N134104-1g	N-Cyanoacetylurethane	6629-04-5	98%	1g	¥39.90	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	042917-5g	N-Cyanoacetylurethane	6629-04-5	>95%	5g	1495.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	042917-500mg	N-Cyanoacetylurethane	6629-04-5	>95%	500mg	341.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	042917-1g	N-Cyanoacetylurethane	6629-04-5	>95%	1g	519.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OW505-20g	N-Cyanoacetylurethane	6629-04-5	95%	20g	1090.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OW505-100g	N-Cyanoacetylurethane	6629-04-5	95%	100g	4237.0CNY	2021-07-13
TRC	C955400-5g	N-Cyanoacetylurethane	6629-04-5		5g	$ 150.00	2023-09-08
TRC	C955400-10g	N-Cyanoacetylurethane	6629-04-5		10g	$ 236.00	2023-09-08
TRC	C955400-25g	N-Cyanoacetylurethane	6629-04-5		25g	$ 339.00	2023-09-08

N-Cyanoacetylurethane Production Method

N-Cyanoacetylurethane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:6629-04-5)N-CYANOACETYLURETHANE

Order Number:LE742

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

Email:18501500038@163.com

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